2-cyclopropyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

Specification

• CAS No.: 2549033-06-7
• Molecular Formula: C18H20F4N6
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 2-cyclopropyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• Standard InChI: InChI=1S/C18H20F4N6/c1-2-12-15(19)17(24-10-23-12)28-7-5-27(6-8-28)14-9-13(18(20,21)22)25-16(26-14)11-3-4-11/h9-11H,2-8H2,1H3
• Standard InChI Key: LINSMYUXLKKQTO-UHFFFAOYSA-N
• SMILES: CCC1=C(C(=NC=N1)N2CCN(CC2)C3=NC(=NC(=C3)C(F)(F)F)C4CC4)F
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCN(CC2)C3=NC(=NC(=C3)C(F)(F)F)C4CC4)F

Introduction

2-Cyclopropyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine is a complex organic compound belonging to the pyrimidine class. It features a pyrimidine core structure with a cyclopropyl group, a trifluoromethyl substituent, and a piperazine moiety linked to a 5-fluoropyrimidine derivative. This unique combination of functional groups suggests potential for significant biological activity, particularly in medicinal chemistry.

Synthesis and Chemical Transformations

The synthesis of 2-cyclopropyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine can be achieved through various synthetic routes, often involving:

• Nucleophilic Substitution: Reactions involving the piperazine ring to attach the fluoropyrimidine moiety.

• Cross-Coupling Reactions: To introduce the trifluoromethyl group or other substituents.

• Cycloaddition Reactions: For forming the pyrimidine core.

These methods allow for the introduction of diverse functional groups, enhancing the compound's reactivity and biological activity.

Biological Activity and Potential Applications

Compounds with similar structures have shown promise in various biological activities, including:

• Anticancer Agents: Inhibiting specific targets involved in cancer cell proliferation.

• Anti-Infective Agents: Exhibiting activity against microbial pathogens.

• Neurological Disorders: Potential therapeutic applications due to interactions with neurotransmitter systems.

Biological Activity	Potential Targets	Therapeutic Applications
Anticancer	Kinases, receptors	Cancer treatment
Anti-Infective	Microbial enzymes	Antimicrobial therapy
Neurological Disorders	Neurotransmitter receptors	Neurological treatments

Interaction Studies and Future Research Directions

Understanding how 2-cyclopropyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine interacts with biological systems is crucial for its development as a therapeutic agent. Key areas of focus include:

• Molecular Docking Studies: To predict binding affinities and modes of action.

• In Vitro Assays: For evaluating potency and specificity against target enzymes or receptors.

• In Vivo Studies: To assess efficacy, safety, and pharmacokinetics in animal models.

Further research is necessary to fully elucidate the potential of this compound in medicinal chemistry and pharmacology.